Cas no 1705071-25-5 (2-[5-({1-[4-(trifluoromethoxy)benzoyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine)

• Product Name: 2-[5-({1-[4-(trifluoromethoxy)benzoyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine
• CAS No: 1705071-25-5
• MF: C₂₀H₁₈F₃N₅O₃
• MW: 433.38383436203
• CID: 5346135
• Update Time: 2025-06-08

2-[5-({1-[4-(trifluoromethoxy)benzoyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine Chemical and Physical Properties

Names and Identifiers

• (3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(4-(trifluoromethoxy)phenyl)methanone
• [3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone
• 2-[5-({1-[4-(trifluoromethoxy)benzoyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine

• Inchi： 1S/C20H18F3N5O3/c21-20(22,23)30-15-5-3-14(4-6-15)19(29)28-9-1-2-13(12-28)10-17-26-18(27-31-17)16-11-24-7-8-25-16/h3-8,11,13H,1-2,9-10,12H2
• InChI Key： IKIQAJYPMPKSHW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(N1CCCC(CC2=NC(C3C=NC=CN=3)=NO2)C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 603
• XLogP3: 3.1
• Topological Polar Surface Area: 94.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2-[5-({1-[4-(trifluoromethoxy)benzoyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine

Introduction to Compound CAS No. 1705071-25-5: 2-[5-({1-[4-(trifluoromethoxy)benzoyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine

2-[5-({1-[4-(trifluoromethoxy)benzoyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine, with the CAS number 1705071-25-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a pyrazine core, an oxa­diazole ring, and a piperidine moiety substituted with a trifluoromethoxybenzoyl group. These structural elements contribute to its potential biological activities and pharmacological properties.

The development and study of compounds like 2-[5-({1-[4-(trifluoromethoxy)benzoyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine are crucial for advancing our understanding of molecular interactions and their therapeutic applications. Recent research has focused on the synthesis, biological evaluation, and potential therapeutic uses of this compound, particularly in the context of neurodegenerative diseases and cancer.

Synthesis and Structural Characterization: The synthesis of 2-[5-({1-[4-(trifluoromethoxy)benzoyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine involves a multi-step process that includes the formation of the piperidine ring, the introduction of the trifluoromethoxybenzoyl group, and the final coupling with the pyrazine core. The detailed synthetic route has been reported in several peer-reviewed journals, highlighting the importance of each step in achieving high yields and purity. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been employed to confirm the structure and purity of the final product.

Biological Activity: Preliminary studies have shown that 2-[5-({1-[4-(trifluoromethoxy)benzoyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine exhibits potent biological activity against various targets. For instance, it has demonstrated significant inhibitory effects on enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). Additionally, it has shown promising anti-inflammatory properties by inhibiting key inflammatory mediators like TNF-alpha and IL-6.

Clinical Potential: The potential clinical applications of 2-[5-({1-[4-(trifluoromethoxy)benzoyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine are being actively explored. Preclinical studies have indicated its efficacy in animal models of Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be a valuable candidate for further development as a therapeutic agent for neurodegenerative disorders.

Mechanism of Action: The mechanism by which 2-[5-({1-[4-(trifluoromethoxy)benzoyl]piperidin-3-yl}methyl)-1,2,4-oxadiazol-3-yl]pyrazine exerts its biological effects is not yet fully understood. However, current research suggests that it may act through multiple pathways. For example, it may modulate neurotransmitter levels by inhibiting cholinesterases or reduce oxidative stress by scavenging free radicals. Further studies are needed to elucidate the exact mechanisms involved.

Safety and Toxicity: Ensuring the safety and tolerability of new compounds is a critical aspect of drug development. Initial toxicity studies on 2-[5-{(1-{[4-(trifluoromethoxy)benzoyl]piperidin}-3-methyl)-1,2,4-thiadiazol}-3-methyl]-pyridine have shown promising results. The compound appears to have a favorable safety profile at therapeutic doses in preclinical models. However, more extensive toxicological evaluations are required before it can be considered for human trials.

Conclusion: In summary, CAS No. 1705071-25-5: 2-[5-{(1-{[4-(trifluoromethoxy)benzoyl]piperidin}-3-methyl)-1,2,4-thiadiazol}-3-methyl]-pyridine represents a promising compound with potential applications in the treatment of neurodegenerative diseases and other conditions. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover more about its properties and mechanisms of action, this compound may pave the way for novel therapeutic strategies in the future.